Designed metal–organic π-clusters combining the aromaticity of the metal cluster and ligands for a third-order nonlinear optical response†

Materials Horizons Pub Date: 2023-11-03 DOI: 10.1039/D3MH01538F

Abstract

The pivotal role of clusters and aromaticity in chemistry is undeniable, but there remains a gap in systematically understanding the aromaticity of metal–organic clusters. Herein, this article presents a novel metal–organic π-cluster, melding both metal–organic chemistry and aromaticity, to guide the construction of structurally stable Os-organic π-clusters. An in-depth analysis of these clusters reveals their bonding attributes, π-electronic composition, and origins of aromaticity, thereby confirming their unique metal–organic π-cluster properties. Furthermore, the Os5 cluster exhibits a promising third-order nonlinear optical (NLO) response, attributable to its narrow band gap and uniform electron/hole distribution, suggesting its potential as an optical switching material. This research introduces a fresh perspective on clusters, centered on delocalization, and broadens the domain of aromaticity studies. It also presents a novel method for designing efficient third-order NLO materials through consideration of the structure–activity relationship.

Graphical abstract: Designed metal–organic π-clusters combining the aromaticity of the metal cluster and ligands for a third-order nonlinear optical response
Designed metal–organic π-clusters combining the aromaticity of the metal cluster and ligands for a third-order nonlinear optical response†
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